Cas no 40800-90-6 (3-(Methoxymethylene)-2(3H)-benzofuranone)
40800-90-6 structure
Product Name:3-(Methoxymethylene)-2(3H)-benzofuranone
CAS No:40800-90-6
MF:C10H8O3
MW:176.168723106384
MDL:MFCD09033002
CID:55294
PubChem ID:5374492
Update Time:2025-04-18
3-(Methoxymethylene)-2(3H)-benzofuranone Chemical and Physical Properties
Names and Identifiers
-
- 3-(Methoxymethylene)benzofuran-2(3H)-one
- 3-(α-Methoxy)methylenebenzofuran-2(3H)-one
- 3-(Methoxymethylene)-2(3H)-benzofuranone
- 3-(Methoxymethylene)
- 3-(A-METHOXY)METHYLENEBENZOFURAN-2(3H)-ONE
- 3-(methoxymethylene)-(3H)-benzofuran-2-one
- (3Z)-3-(Methoxymethylene)-1-benzofuran-2(3H)-one #
- AKOS006331693
- 40800-90-6
- 3-(alpha-Methoxy)methylenebenzofuran- 2(3H)-one
- 2(3H)-Benzofuranone, 3-(methoxymethylene)-
- AS-82778
- YDHPXCHZYXPZIS-VURMDHGXSA-N
- E79418
- (3Z)-3-(methoxymethylidene)-1-benzofuran-2-one
- SCHEMBL16561703
-
- MDL： MFCD09033002
- Inchi： 1S/C10H8O3/c1-12-6-8-7-4-2-3-5-9(7)13-10(8)11/h2-6H,1H3/b8-6-
- InChI Key： YDHPXCHZYXPZIS-VURMDHGXSA-N
- SMILES： O1C(/C(=C\OC)/C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 176.04700
- Monoisotopic Mass: 176.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.358g/cm3
- Boiling Point: 331.1ºC at 760 mmHg
- Flash Point: 136.6ºC
- Refractive Index: 1.665
- PSA: 35.53000
- LogP: 1.59290
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
3-(Methoxymethylene)-2(3H)-benzofuranone Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(Methoxymethylene)-2(3H)-benzofuranone Customs Data
- HS CODE：2932209090
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(Methoxymethylene)-2(3H)-benzofuranone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM157754-1g |
3-(alpha-Methoxy)methylenebenzofuran- 2(3H)-one |
40800-90-6 | 95% | 1g |
$720 | 2021-06-08 | |
| Alichem | A019093492-1g |
3-(Methoxymethylene)benzofuran-2(3H)-one |
40800-90-6 | 95% | 1g |
$632.40 | 2023-09-02 | |
| Chemenu | CM157754-1g |
3-(alpha-Methoxy)methylenebenzofuran- 2(3H)-one |
40800-90-6 | 95% | 1g |
$*** | 2023-05-30 | |
| TRC | M264230-100mg |
3-(Methoxymethylene)-2(3H)-benzofuranone |
40800-90-6 | 100mg |
$ 178.00 | 2023-09-07 | ||
| TRC | M264230-1g |
3-(Methoxymethylene)-2(3H)-benzofuranone |
40800-90-6 | 1g |
$ 887.00 | 2023-09-07 | ||
| TRC | M264230-5g |
3-(Methoxymethylene)-2(3H)-benzofuranone |
40800-90-6 | 5g |
$ 1742.00 | 2023-09-07 | ||
| TRC | M264230-1000mg |
3-(Methoxymethylene)-2(3H)-benzofuranone |
40800-90-6 | 1g |
$873.00 | 2023-05-18 | ||
| TRC | M264230-5000mg |
3-(Methoxymethylene)-2(3H)-benzofuranone |
40800-90-6 | 5g |
$1769.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | D518164-5g |
3-(Methoxymethylene)-2(3H)-benzofuranone |
40800-90-6 | 95% | 5g |
$650 | 2024-05-24 | |
| eNovation Chemicals LLC | D518164-10g |
3-(Methoxymethylene)-2(3H)-benzofuranone |
40800-90-6 | 95% | 10g |
$890 | 2024-05-24 |
3-(Methoxymethylene)-2(3H)-benzofuranone Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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